Cas no 1804447-30-0 (3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide
• CAS No: 1804447-30-0
• MF: C₇H₅F₅N₂O₂S
• MW: 276.183817625046
• CID: 4848115
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C7H5F5N2O2S/c8-6(9)3-1-14-2-4(7(10,11)12)5(3)17(13,15)16/h1-2,6H,(H2,13,15,16)
• InChI Key： IFCBTMWZYPQMAQ-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CN=CC=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4

Additional information on 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide (CAS No 1804447-30-0) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with difluoromethyl and trifluoromethyl substituents, along with a sulfonamide group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide in the development of advanced materials. Researchers have explored its role as a building block in the synthesis of high-performance polymers and composites. The fluorinated substituents on the pyridine ring contribute to enhanced thermal stability and mechanical strength, making this compound a promising candidate for aerospace and automotive industries. Furthermore, its sulfonamide group facilitates efficient cross-linking reactions, which are crucial for achieving robust material properties.

In the realm of pharmacology, 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide has shown potential as a lead compound for drug discovery. Its structure allows for precise modulation of biological activity through strategic substitution patterns. For instance, the trifluoromethyl group enhances lipophilicity, while the difluoromethyl group introduces steric hindrance, both of which are critical factors in optimizing drug efficacy and bioavailability. Recent in vitro studies have demonstrated its ability to inhibit key enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

The synthesis of 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of fluorinated substituents requires careful control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis and continuous flow chemistry, to improve efficiency and reduce environmental impact.

From an environmental perspective, 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide exhibits favorable biodegradation characteristics under controlled conditions. Its fluorinated groups, while contributing to chemical stability, do not pose significant risks to aquatic ecosystems when properly managed. This makes it a sustainable choice for industrial applications where long-term durability is required without compromising environmental safety.

In conclusion, 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-4-sulfonamide (CAS No 1804447-30-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables tailored chemical properties that are highly sought after in modern scientific research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of innovation in materials science and pharmacology.